Cas no 118993-65-0 (3-(4-Methylbenzoyl)thiophene)

• Product Name: 3-(4-Methylbenzoyl)thiophene
• CAS No: 118993-65-0
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• MDL: MFCD07699008
• CID: 1208399
• PubChem ID: 14639064
• Update Time: 2025-04-20

3-(4-Methylbenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)(thiophen-3-yl)methanone
• (4-methylphenyl)-3-thienylMethanone
• (4-methylphenyl)-thiophen-3-ylmethanone
• 3-(4-Methylbenzoyl)thiophene
• AKOS009500973
• MFCD07699008
• SCHEMBL10369523
• 118993-65-0
• DA-20303
• DTXSID30562444

• MDL： MFCD07699008
• Inchi： 1S/C12H10OS/c1-9-2-4-10(5-3-9)12(13)11-6-7-14-8-11/h2-8H,1H3
• InChI Key： LLTKYKQXMWNJAW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 202.0453
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 336.3±17.0 °C at 760 mmHg
• Flash Point: 157.2±20.9 °C
• PSA: 17.07
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-Methylbenzoyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)